Cas no 58452-00-9 (3-Benzyloxy-4-methoxybenzoic acid)

3-Benzyloxy-4-methoxybenzoic acid Properties

Names and Identifiers

• 3-Benzyloxy-4-methoxybenzoic acid
• 4-methoxy-3-phenylmethoxybenzoic acid
• 3-Benzyloxy-4-methoxy-benzoesaeure
• 3-benzyloxy-p-anisic acid
• AKOS000187021
• 5753UB4S7S
• 58452-00-9
• MFCD00016526
• 3-(benzyloxy)-4-methoxybenzoicacid
• 4-methoxy-3-(phenylmethoxy)benzoic acid
• Benzoic acid, 4-methoxy-3-(phenylmethoxy)-
• DTXSID80207151
• AS-62458
• CS-0145579
• Benzoic acid, 3-benzyloxy-4-methoxy-
• 3-benzyloxy-4-methoxy benzoic acid
• SY346705
• EINECS 261-260-0
• 1-AMINO-8-NAPHTHOICACID
• TCMDC-125534
• E79076
• NS00033930
• CHEMBL535453
• 3-(benzyloxy)-4-methoxybenzoic acid
• 3-benzyloxy-4-methoxy-benzoic acid
• FT-0615100
• SCHEMBL1029034
• ALBB-035115
• STL510448
• 3-Benzyloxy-p-anisic acid
• +Expand

• MDL： MFCD00016526
• InChIKey： YPDXIGBSOBESNI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O4/c1-18-13-8-7-12(15(16)17)9-14(13)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,16,17)
• SMILES： COC1=C(C=C(C=C1)C(=O)O)OCC2=CC=CC=C2
• BRN： 2660886

Computed Properties

• Exact Mass: 258.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 258.089209
• Heavy Atom Count: 19
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 2.97240
• PSA: 55.76000
• Refractive Index: 1.589
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 416.6°Cat760mmHg
• Melting Point: 180-182°C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 156°C
• Color/Form: White or cream crystalline powder
• Solubility: water
• Density: 1.225

3-Benzyloxy-4-methoxybenzoic acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Benzyloxy-4-methoxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%